Cas no 2229253-36-3 (methyl 5-(azetidin-3-yl)methyl-2-methylfuran-3-carboxylate)

• Product Name: methyl 5-(azetidin-3-yl)methyl-2-methylfuran-3-carboxylate
• CAS No: 2229253-36-3
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 6571482
• PubChem ID: 165737411
• Update Time: 2025-11-06

methyl 5-(azetidin-3-yl)methyl-2-methylfuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(azetidin-3-yl)methyl-2-methylfuran-3-carboxylate
• methyl 5-[(azetidin-3-yl)methyl]-2-methylfuran-3-carboxylate
• EN300-1744382
• 2229253-36-3

• Inchi： 1S/C11H15NO3/c1-7-10(11(13)14-2)4-9(15-7)3-8-5-12-6-8/h4,8,12H,3,5-6H2,1-2H3
• InChI Key： UCDYWPOXJREBAF-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(=O)OC)C=C1CC1CNC1

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 51.5Ų

Additional information on methyl 5-(azetidin-3-yl)methyl-2-methylfuran-3-carboxylate

Introduction to Methyl 5-(azetidin-3-yl)methyl-2-methylfuran-3-carboxylate (CAS No. 2229253-36-3)

Methyl 5-(azetidin-3-yl)methyl-2-methylfuran-3-carboxylate, a compound with the chemical formula C₁₂H₁₇O₃, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique CAS number 2229253-36-3, has garnered attention due to its structural complexity and potential applications in drug development. The presence of both azetidine and furan moieties in its molecular framework makes it a versatile scaffold for medicinal chemists exploring novel therapeutic agents.

The compound's structure features a ester group at the terminal position of a furan ring, which is further substituted with an azetidine ring. This specific arrangement imparts unique electronic and steric properties, making it an attractive candidate for further functionalization. The azetidin-3-ylmethyl moiety, in particular, is known for its role in enhancing bioavailability and metabolic stability, which are critical factors in drug design.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their diverse biological activities. Among these, azetidine derivatives have shown promise in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The incorporation of such motifs into drug candidates often leads to improved pharmacokinetic profiles and enhanced target specificity. Methyl 5-(azetidin-3-yl)methyl-2-methylfuran-3-carboxylate exemplifies this trend, as it combines the favorable properties of both azetidine and furan derivatives.

The synthesis of this compound involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include the formation of the furan ring through cyclization reactions and the subsequent introduction of the azetidine moiety via nucleophilic substitution or cycloaddition reactions. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels. These synthetic strategies not only showcase the versatility of current chemical tools but also underscore the importance of innovative approaches in constructing complex molecular architectures.

The pharmacological potential of Methyl 5-(azetidin-3-yl)methyl-2-methylfuran-3-carboxylate has been explored through several preclinical studies. Researchers have demonstrated its ability to modulate various biological pathways by interacting with specific target proteins and enzymes. For instance, preliminary data suggest that this compound may exhibit inhibitory effects on certain kinases involved in cancer progression. Additionally, its structural features could facilitate interactions with receptors or ion channels relevant to neurological disorders.

One of the most compelling aspects of this compound is its potential for further derivatization. By modifying functional groups within its structure, chemists can fine-tune its biological activity and optimize its pharmacological properties. This flexibility makes it an invaluable scaffold for structure-based drug design initiatives. Moreover, computational modeling techniques have been increasingly used to predict how different modifications will affect the compound's behavior, allowing for more targeted experimental approaches.

The integration of machine learning algorithms into drug discovery pipelines has further accelerated the development process for compounds like Methyl 5-(azetidin-3-yl)methyl-2-methylfuran-3-carboxylate. These algorithms can analyze vast datasets to identify promising candidates based on their structural features and predicted biological activities. Such high-throughput virtual screening methods have significantly reduced the time and resources required to identify lead compounds for further optimization.

In conclusion, Methyl 5-(azetidin-3-yl)methyl-2-methylfuran-3-carboxylate represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of heterocyclic moieties offers numerous opportunities for further exploration in medicinal chemistry. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation pharmaceuticals.